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Compound of Interest

Compound Name: 1,4-Bis(2-bromoethoxy)benzene

Cat. No.: B1267954 Get Quote

Essential Safety and Handling Guide for 1,4-
Bis(2-bromoethoxy)benzene
This guide provides immediate, essential safety protocols and logistical information for handling

1,4-Bis(2-bromoethoxy)benzene (CAS No: 5471-84-1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining detailed operational and disposal plans.

Chemical Identification and Hazards
1,4-Bis(2-bromoethoxy)benzene is a chemical intermediate used in various synthetic

applications, including the preparation of liquid-crystalline pillar[1]- and pillar[2]arenes.[2] It is

crucial to understand its hazards before handling.

Signal Word: Warning[3]

Primary Hazards:

Harmful if swallowed: Causes acute oral toxicity.[3]

Causes serious eye irritation: Can result in significant eye damage upon contact.[3]

Lachrymator: The substance can cause an increased flow of tears.[3]
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Combustible Liquid: It is a combustible material that can ignite when exposed to heat or

flame.[3]

It is not known to be a carcinogen, and no data is available on its potential for skin corrosion,

germ cell mutagenicity, or respiratory sensitization.[3]

Quantitative Data Summary
The physical and chemical properties of 1,4-Bis(2-bromoethoxy)benzene are summarized in

the table below for easy reference.

Property Value Source(s)

Molecular Formula C₁₀H₁₂Br₂O₂ [4]

Molecular Weight 324.01 g/mol [4]

Appearance
Clear, colorless to light yellow

liquid
[3]

Odor Characteristic [3]

Boiling Point 220 - 221 °C (428 - 429.8 °F) [3]

Flash Point 89 °C (192.2 °F) [3]

Vapor Pressure 21 hPa @ 94 °C [3]

Vapor Density 6.4 [3]

Water Solubility Insoluble [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 1,4-Bis(2-bromoethoxy)benzene.[5]
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PPE Category Specification Rationale

Eye/Face Protection

Wear chemical safety goggles

with side-shields conforming to

EN166 (EU) or NIOSH (US)

standards. A face shield should

be worn when there is a risk of

splashing.[6][7]

To protect against serious eye

irritation and splashes.[3]

Skin Protection

Wear a flame-resistant lab coat

and chemically impervious

gloves (e.g., nitrile or butyl

rubber). Ensure gloves are

inspected before use and

change them immediately if

contaminated.[6][8]

To prevent skin contact.

Respiratory Protection

All handling should occur in a

certified chemical fume hood. If

ventilation is inadequate or if

exposure limits are exceeded,

use a full-face respirator with

an organic vapor cartridge.[6]

[9]

To prevent inhalation of

vapors.

Footwear

Closed-toe shoes made of a

chemical-resistant material

must be worn.[5][10]

To protect feet from spills.

Step-by-Step Handling Protocol
Adherence to a structured operational plan minimizes risk and ensures procedural consistency.

Step 1: Preparation

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[11]
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Assemble all necessary PPE and inspect it for integrity.[5]

Prepare all necessary equipment and reagents before introducing the chemical.

Keep the Safety Data Sheet (SDS) readily available for reference.

Step 2: Weighing and Transfer

Conduct all weighing and transfer operations exclusively within the chemical fume hood.[5]

Use grounded, non-sparking tools to prevent ignition.[9][12]

Keep the container of 1,4-Bis(2-bromoethoxy)benzene tightly closed when not in use.[3][8]

Transport the chemical in a sealed, labeled container within secondary containment.[13]

Step 3: In-Use Procedures

Avoid the formation of aerosols.[14]

Do not eat, drink, or smoke in the handling area.[3]

Maintain awareness of ignition sources and keep the chemical away from heat, sparks, and

open flames.[3][11]

Step 4: Post-Handling and Cleanup

Thoroughly decontaminate all equipment and the work area after use.

Wash hands and any exposed skin thoroughly with soap and water after removing PPE.[3]

Remove and dispose of contaminated PPE as hazardous waste.[8]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
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medical attention.[3][15]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

soap and plenty of water. If skin irritation persists, consult a physician.[3][15]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a poison center or doctor immediately if you feel unwell.[3][15]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Get medical attention if symptoms occur.[3][15]

Accidental Release Measures:

Evacuate: Evacuate non-essential personnel from the spill area.[16]

Ventilate: Ensure adequate ventilation.

Contain: Use personal protective equipment. Remove all sources of ignition.[11][14] Contain

the spill with a non-combustible absorbent material like sand or earth.[14][16]

Collect: Scoop the absorbed material into a suitable, closed container for disposal.[11][16]

Clean: Clean the spill area with soap and water.[13]

Report: Report the spill to the appropriate environmental health and safety department.[16]

Storage and Disposal Plan
Storage:

Store in a dry, cool, and well-ventilated place.[3][11]

Keep containers tightly closed.[3][8]

Store away from heat, sparks, flames, and incompatible materials such as strong oxidizing

agents.[3][8][11]

Store in a designated corrosives or flammables area as appropriate.[13][15]
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Disposal:

All waste materials containing 1,4-Bis(2-bromoethoxy)benzene must be treated as

hazardous waste.[5]

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][15]

Do not release the product into drains or the environment.[9]

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of 1,4-Bis(2-
bromoethoxy)benzene.
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Caption: Workflow for the safe handling of 1,4-Bis(2-bromoethoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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